N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-4-(trifluoromethoxy)benzamide
Description
N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-4-(trifluoromethoxy)benzamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained interest in scientific research due to its potential therapeutic properties. This compound belongs to the family of indazole-based synthetic cannabinoids and has been found to exhibit high affinity and potency for cannabinoid receptors.
Scientific Research Applications
Antioxidant Properties
The compound’s antioxidant activity makes it relevant for health and wellness research. Antioxidants play a crucial role in neutralizing harmful free radicals, which can contribute to oxidative stress and various diseases. Researchers have investigated the potential of this benzamide derivative as an antioxidant, assessing its ability to scavenge free radicals and protect cells from oxidative damage .
Antibacterial Activity
Understanding the antibacterial properties of compounds is essential for combating infectious diseases. In vitro studies have evaluated the effectiveness of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-4-(trifluoromethoxy)benzamide against both gram-positive and gram-negative bacteria. Comparisons with control drugs provide insights into its potential as an antibacterial agent .
Organic Electronic Devices
Interestingly, related compounds have been explored for their electronic properties. For instance, 2-(2-methoxyphenyl)-1,3-dimethyl-1H-benzoimidazol-3-ium iodide (a derivative) exhibits high conductivity when doped at specific concentrations. Researchers have considered its use in organic electronic devices, making it a promising candidate for applications like sensors, transistors, and displays .
Chemoselective Reagent
The chemoselective nature of 2-methoxyphenyl isocyanate (a related compound) has practical implications. It serves as a protecting group for amines, allowing for selective deprotection and regeneration of free amines after reactions. This property makes it valuable in synthetic chemistry and drug discovery .
Industrial Applications
Amides, including benzamides, find applications beyond the lab. Industries such as plastics, rubber, paper, and agriculture utilize amide compounds. Their stability and versatility make them valuable in various manufacturing processes .
Drug Development
Historically, benzamides have been employed in drug development. Their diverse pharmacological properties—ranging from anti-tumor and anti-inflammatory effects to anti-microbial and anti-HSV activity—have attracted attention. Researchers continue to explore novel derivatives for potential therapeutic applications .
properties
IUPAC Name |
N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-4-(trifluoromethoxy)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F3NO4/c1-24-15-6-4-3-5-14(15)16(25-2)11-22-17(23)12-7-9-13(10-8-12)26-18(19,20)21/h3-10,16H,11H2,1-2H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUZSHJMSNGUDJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(CNC(=O)C2=CC=C(C=C2)OC(F)(F)F)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F3NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-4-(trifluoromethoxy)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-methoxyphenyl)-5,7-dimethyl-9-(2-methylbenzyl)-5,9-dihydro-6H-[1,2,4]triazolo[4,3-e]purine-6,8(7H)-dione](/img/no-structure.png)
![5-(propan-2-yl)-N-(1,3-thiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B2677232.png)
![N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide](/img/structure/B2677243.png)
![N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide](/img/structure/B2677244.png)
![N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2,3-dimethoxy-N-(pyridin-2-ylmethyl)benzamide](/img/structure/B2677247.png)
![4-tert-butyl-N-[3-(1,1-dioxidoisothiazolidin-2-yl)phenyl]benzamide](/img/structure/B2677249.png)
